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Compound of Interest

Compound Name: 2-Acetyloxirane

Cat. No.: B1328778

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemicals like 2-Acetyloxirane is paramount for ensuring laboratory
safety and environmental compliance. Due to its classification as a flammable liquid and
potential health hazards, strict protocols must be followed. This guide provides essential, step-
by-step information for the safe disposal of 2-Acetyloxirane, promoting a secure laboratory
environment.

Disclaimer: An official, comprehensive Safety Data Sheet (SDS) for 2-Acetyloxirane (CAS
4401-11-0) was not available at the time of this writing. The following procedures are based on
available safety information for this chemical and general best practices for the disposal of
flammable and hazardous materials. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-
resistant gloves, safety goggles, a flame-resistant lab coat, and respiratory protection if
ventilation is inadequate. All handling of 2-Acetyloxirane should be conducted within a
certified chemical fume hood to minimize inhalation exposure.

Quantitative Data Summary
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The following table summarizes the key quantitative data available for 2-Acetyloxirane, which
informs the necessary disposal precautions.

Property Value Citation
CAS Number 4401-11-0 [1]
Molecular Formula C4H602 [1]
Flash Point 36°C (96.8°F) [1]
UN Number 1993 [2]
Hazard Class 3 (Flammable Liquid) [2]

Detailed Disposal Protocol

The disposal of 2-Acetyloxirane must be managed as a hazardous waste stream, primarily
due to its flammability. Under no circumstances should this chemical be disposed of down the
drain or in regular trash.[3][4]

Step 1: Waste Collection

o Container Selection: Use a designated, properly labeled hazardous waste container that is
compatible with flammable organic liquids. The container must be in good condition, with a
secure, tight-fitting lid.[5]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "2-Acetyloxirane,” and the approximate concentration if mixed with
other solvents. The label should also include the appropriate hazard pictograms (e.qg.,
flammable liquid).

e Segregation: Do not mix 2-Acetyloxirane waste with incompatible materials. It should be
collected separately from strong acids, bases, and oxidizing agents to prevent dangerous
chemical reactions.[6]

Step 2: Waste Storage
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e Location: Store the hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.[7] The SAA should be in a
well-ventilated area, away from sources of ignition such as heat, sparks, or open flames.[6]

e Secondary Containment: The primary waste container should be placed within a larger,
chemically resistant secondary containment bin to mitigate spills or leaks.[6]

o Lid Policy: Keep the waste container securely closed at all times, except when adding waste.

[5]
Step 3: Arranging for Disposal

o Contact EHS: Once the waste container is nearly full (approximately 80-90% capacity to
allow for vapor expansion) or has been in storage for a predetermined time limit set by your
institution, contact your Environmental Health and Safety (EHS) department to schedule a
pickup.

o Documentation: Complete all necessary hazardous waste disposal forms as required by your
institution and regulatory agencies. Provide accurate information about the waste
composition.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Acetyloxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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